Cas no 91012-88-3 (Ethyl 2-(3-methoxypyridin-2-yl)acetate)

• Product Name: Ethyl 2-(3-methoxypyridin-2-yl)acetate
• CAS No: 91012-88-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1031762
• PubChem ID: 59636754
• Update Time: 2025-07-22

Ethyl 2-(3-methoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methoxypyridin-2-yl)acetate
• SB54775
• SCHEMBL932150
• Ethyl2-(3-methoxypyridin-2-yl)acetate
• DTXSID30732549
• Ethyl (3-methoxypyridin-2-yl)acetate
• 91012-88-3
• XILNZILJKRZCDR-UHFFFAOYSA-N
• DB-342895

• MDL： MFCD22552587
• Inchi： 1S/C10H13NO3/c1-3-14-10(12)7-8-9(13-2)5-4-6-11-8/h4-6H,3,7H2,1-2H3
• InChI Key： XILNZILJKRZCDR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=CN=1)OC)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.4Ų

Additional information on Ethyl 2-(3-methoxypyridin-2-yl)acetate

Ethyl 2-(3-methoxypyridin-2-yl)acetate (CAS No. 91012-88-3): A Comprehensive Overview

Ethyl 2-(3-methoxypyridin-2-yl)acetate (CAS No. 91012-88-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of ethyl 2-(3-methoxypyridin-2-yl)acetate consists of an ethyl ester group attached to a 2-(3-methoxypyridin-2-yl)acetic acid moiety. The presence of the methoxy group on the pyridine ring imparts specific electronic and steric effects, which influence the compound's reactivity and biological activity. These structural features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the pharmacological properties of ethyl 2-(3-methoxypyridin-2-yl)acetate. One notable area of research is its potential as a neuroprotective agent. Studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways, including the activation of antioxidant enzymes and the inhibition of pro-inflammatory cytokines.

In addition to its neuroprotective effects, ethyl 2-(3-methoxypyridin-2-yl)acetate has also been investigated for its anti-inflammatory properties. Research has demonstrated that this compound can inhibit the production of pro-inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of ethyl 2-(3-methoxypyridin-2-yl)acetate has been extensively studied, with several efficient methods reported in the literature. One common approach involves the esterification of 2-(3-methoxypyridin-2-yl)acetic acid with ethanol using a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity product with good yields, making it suitable for large-scale production.

Another important aspect of ethyl 2-(3-methoxypyridin-2-yl)acetate is its safety profile. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. It has been found to be well-tolerated at therapeutic doses, with minimal side effects observed. These findings support its potential for further clinical development.

The pharmaceutical applications of ethyl 2-(3-methoxypyridin-2-yl)acetate are diverse and promising. Its ability to modulate multiple biological pathways makes it a valuable lead compound for drug discovery programs targeting various diseases. Ongoing clinical trials are exploring its efficacy in treating neurodegenerative disorders, inflammatory conditions, and other related diseases.

In conclusion, ethyl 2-(3-methoxypyridin-2-yl)acetate (CAS No. 91012-88-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising pharmacological properties, positions it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for a wide range of conditions.